
Technical Guide: Physicochemical Properties of
4-Bromo-5-chloro-2-methoxyaniline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
4-Bromo-5-chloro-2-

methoxyaniline

Cat. No.: B110512 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available information on 4-Bromo-5-chloro-
2-methoxyaniline. It is important to note that experimental data for several key

physicochemical properties of this specific compound are not readily available in public

databases. The experimental protocols provided are general methods and may require

optimization for this particular substance.

Introduction
4-Bromo-5-chloro-2-methoxyaniline is a halogenated and methoxylated aniline derivative. Its

structure suggests potential applications in medicinal chemistry and materials science, where

such substituted anilines serve as important building blocks for the synthesis of more complex

molecules. Understanding the physicochemical properties of this compound is crucial for its

handling, characterization, and application in research and development.
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Identifier Value

IUPAC Name 4-Bromo-5-chloro-2-methoxyaniline

CAS Number 102170-53-6[1]

Molecular Formula C₇H₇BrClNO

Molecular Weight 236.5 g/mol

Canonical SMILES COC1=C(C=C(C(=C1)Br)Cl)N

InChI Key Not available

Physicochemical Properties
Experimental data for the melting point, boiling point, and solubility of 4-Bromo-5-chloro-2-
methoxyaniline are not currently available in the surveyed literature. The following table

summarizes computed or predicted values for some of its properties.

Property Value Source

Molecular Weight 236.5 g/mol

XLogP3 3.3 Predicted

Hydrogen Bond Donor Count 1 Predicted

Hydrogen Bond Acceptor

Count
2 Predicted

Rotatable Bond Count 1 Predicted

Experimental Protocols for Physicochemical
Property Determination
Due to the absence of specific experimental data for 4-Bromo-5-chloro-2-methoxyaniline, the

following sections detail generalized protocols for determining key physicochemical properties

of solid organic compounds.
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Melting Point Determination
The melting point of a crystalline solid is a critical indicator of its purity.

Methodology: Capillary Method

Sample Preparation: A small amount of the dry, crystalline 4-Bromo-5-chloro-2-
methoxyaniline is finely powdered.

Capillary Tube Loading: The open end of a capillary tube is pressed into the powder, and the

tube is tapped gently to pack the sample into the sealed end. The sample height should be

2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a

calibrated thermometer.

Heating: The apparatus is heated slowly, at a rate of 1-2 °C per minute, as the temperature

approaches the expected melting point.

Observation: The temperature at which the first liquid appears (onset of melting) and the

temperature at which the entire sample becomes liquid (completion of melting) are recorded

as the melting point range.

Boiling Point Determination (for liquid compounds or for
decomposition point)
While 4-Bromo-5-chloro-2-methoxyaniline is expected to be a solid at room temperature, this

protocol is relevant for liquid aniline derivatives or for determining a decomposition

temperature.

Methodology: Thiele Tube Method

Sample Preparation: A small amount of the substance is placed in a small test tube.

Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed inside the test

tube with the open end submerged in the sample.
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Apparatus Setup: The test tube is attached to a thermometer and placed in a Thiele tube

containing a high-boiling point oil (e.g., mineral oil).

Heating: The side arm of the Thiele tube is heated gently and evenly.

Observation: As the temperature rises, a stream of bubbles will emerge from the capillary

tube. The heat is then removed. The temperature at which the liquid just begins to re-enter

the capillary tube is recorded as the boiling point.

Solubility Determination
Understanding the solubility of a compound in various solvents is essential for reaction setup,

purification, and formulation.

Methodology: Qualitative Solubility Testing

Solvent Selection: A range of solvents of varying polarity should be tested, including water,

ethanol, acetone, ethyl acetate, dichloromethane, and hexane.

Procedure:

To a small test tube, add approximately 10-20 mg of 4-Bromo-5-chloro-2-
methoxyaniline.

Add 1 mL of the selected solvent.

Vortex or shake the tube vigorously for 1-2 minutes.

Visually inspect the solution for the presence of undissolved solid.

Classification: The solubility can be classified as:

Soluble: No visible solid particles.

Partially Soluble: Some solid has dissolved, but undissolved particles remain.

Insoluble: The solid appears unchanged.

Quantitative Determination (for key solvents):
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Prepare a saturated solution of the compound in the chosen solvent at a specific

temperature.

Carefully separate the saturated solution from any excess solid.

Determine the concentration of the dissolved compound in a known volume of the solution

using a suitable analytical technique (e.g., UV-Vis spectroscopy, HPLC, or gravimetric

analysis after solvent evaporation).

Illustrative Synthesis Workflow
As no specific synthesis workflow for 4-Bromo-5-chloro-2-methoxyaniline was found in the

literature, the following diagram illustrates a general, hypothetical synthetic route for a

substituted aniline, which could be adapted for this compound.
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Step 1: Nitration

Step 2: Reduction

Step 3: Halogenation

Substituted Benzene

HNO3, H2SO4

Nitro-substituted Benzene

Fe, HCl or H2, Pd/C

Substituted Aniline

Br2, Cl2, or NBS/NCS

4-Bromo-5-chloro-2-methoxyaniline

Click to download full resolution via product page

Caption: Hypothetical synthesis workflow for a substituted aniline.
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Conclusion
4-Bromo-5-chloro-2-methoxyaniline is a compound with potential utility in synthetic

chemistry. This guide provides an overview of its known identifiers and computed properties.

While experimental data on its core physicochemical characteristics are lacking, the provided

general experimental protocols offer a starting point for its characterization in a laboratory

setting. Further research is required to experimentally determine these properties and to

explore the potential applications of this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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